4-((1-(cyclobutanecarbonyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one

• IUPAC Name: 4-[1-(cyclobutanecarbonyl)piperidin-4-yl]oxy-6-methylpyran-2-one
• InChI: InChI=1S/C16H21NO4/c1-11-9-14(10-15(18)20-11)21-13-5-7-17(8-6-13)16(19)12-3-2-4-12/h9-10,12-13H,2-8H2,1H3
• InChI Key: SSASTEVXJILLGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CCN(CC2)C(=O)C3CCC3
• Molecular Formula: C16H21NO4
• Molecular Weight: 291.34 g/mol
• CAS No.: 1798491-59-4

Description

4-((1-(cyclobutanecarbonyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one is a useful research compound. Its molecular formula is C16H21NO4 and its molecular weight is 291.347. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis and Anticancer Activity

Microwave-assisted synthesis techniques have been employed to create polysubstituted 4H-pyran derivatives, showcasing the efficiency of such methods in producing compounds with potential anticancer activity. These compounds have shown potency against various human cancer cell lines, indicating the relevance of pyran derivatives in cancer research and therapy development (S. Hadiyal et al., 2020).

Novel Combinatorial Libraries for Antibacterial and Antimalarial Activity

The creation of novel combinatorial libraries of fused pyran derivatives has demonstrated significant antibacterial, antituberculosis, and antimalarial activities. These compounds were synthesized under microwave irradiation, further underscoring the utility of pyran derivatives in addressing various infectious diseases (Piyush N. Kalaria et al., 2014).

Antimicrobial Activity and Docking Studies

The synthesis of pyran derivatives has also led to compounds with notable antimicrobial activities, with studies including molecular docking to understand the interactions at the molecular level. Such research highlights the potential of pyran derivatives in developing new antimicrobial agents (Rawda M. Okasha et al., 2022).

Anticancer Activity of Pyrano[3, 2-c]chromene Derivatives

Pyrano[3,2-c]chromene derivatives have been synthesized and shown to possess in vitro anticancer activity, including cell cycle arrest and apoptosis induction in cancer cell lines. These findings illustrate the therapeutic potential of such compounds in cancer treatment (A. El-Agrody et al., 2020).